Cas no 52919-00-3 (2-Amino-2-deoxy-D-arabinose)

• Product Name: 2-Amino-2-deoxy-D-arabinose
• CAS No: 52919-00-3
• MF: C₅H₁₁NO₄
• MW: 149.145141839981
• CID: 4022531
• PubChem ID: 188989
• Update Time: 2025-04-23

2-Amino-2-deoxy-D-arabinose Chemical and Physical Properties

Names and Identifiers

• D-Arabinose, 2-amino-2-deoxy-
• 2-Amino-2-deoxy-D-arabinose
• D-Arabinosamine
• 2-Amino-2-desoxy-D-arabinose
• 2-Amino-2-deoxyarabinose
• Arabinose, 2-amino-2-deoxy-
• AKOS006339337
• DB-292601
• 52919-00-3
• DTXSID30973955
• (2S,3S,4R)-2-amino-3,4,5-trihydroxypentanal
• SCHEMBL7149767
• 2-Amino-2-deoxypentose
• 5840-75-5

• Inchi： 1S/C5H11NO4/c6-3(1-7)5(10)4(9)2-8/h1,3-5,8-10H,2,6H2/t3-,4-,5+/m1/s1
• InChI Key： RNZJRDIKDNXKIJ-WDCZJNDASA-N
• SMILES： O=C[C@@H](N)[C@@H]([C@@H](CO)O)O

Computed Properties

• Exact Mass: 149.06880783Da
• Monoisotopic Mass: 149.06880783Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.410±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Soluble (999 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 2-Amino-2-deoxy-D-arabinose

D-Arabinose, 2-amino-2-deoxy-

D-Arabinose, 2-amino-2-deoxy- (CAS No. 52919-00-3) is a naturally occurring sugar derivative with significant biological and chemical properties. This compound, also known as L-(+)-arabinitol amino derivative, has garnered attention in various fields, including pharmacology, biochemistry, and material science. Its unique structure and functional groups make it a valuable compound for research and development.

The chemical structure of D-Arabinose, 2-amino-2-deoxy consists of a ribose-like backbone with an amino group at the second carbon position. This modification imparts distinct properties compared to its parent compound, D-arabinose. The amino group introduces nucleophilic characteristics, enabling participation in various biochemical reactions. Recent studies have highlighted its role in enzyme inhibition, particularly in glycosidases, making it a potential lead compound for drug development.

One of the most promising applications of D-Arabinose, 2-amino-2-deoxy lies in its use as a sugar substitute in food and pharmaceutical industries. Due to its lower caloric content compared to traditional sugars, it has been explored as a natural sweetener. Additionally, its ability to form stable complexes with metal ions has opened avenues for its use in chelation therapy, particularly in treating heavy metal poisoning.

Recent advancements in synthetic biology have enabled the bio-synthesis of D-Arabinose, 2-amino-2-deoxy using engineered microorganisms. This method not only enhances production efficiency but also reduces environmental impact compared to traditional chemical synthesis methods. Researchers are now focusing on optimizing these microbial systems to achieve higher yields and purities.

In the field of materials science, D-Arabinose, 2-amino-2-deoxy has shown potential as a building block for constructing novel polymers and nanoparticles. Its ability to form hydrogen bonds and participate in self-assembling processes makes it ideal for creating biocompatible materials. For instance, studies have demonstrated its use in fabricating biodegradable films for food packaging and drug delivery systems.

The pharmacological significance of D-Arabinose, 2-amino-2-deoxy extends to its role as an anti-inflammatory agent. Preclinical trials have shown that it can modulate inflammatory pathways by inhibiting key enzymes involved in cytokine production. This property positions it as a potential candidate for treating inflammatory diseases such as arthritis and dermatitis.

Moreover, the compound's interaction with cellular receptors has been explored for its role in cancer therapy. By targeting specific receptors on cancer cells, it exhibits selective cytotoxicity without significantly affecting healthy cells. This selectivity is a critical factor in developing targeted therapies with reduced side effects.

From an environmental perspective, the biodegradability of D-Arabinose, 2-amino-2-deoxy makes it an eco-friendly alternative to synthetic compounds. Its breakdown products are non-toxic and contribute to sustainable practices in manufacturing and agriculture.

In conclusion, D-Arabinose, 2-amino-2-deoxy (CAS No. 52919-00-3) is a versatile compound with multifaceted applications across various industries. Its unique chemical properties and biological activities continue to drive innovative research and development efforts. As advancements in synthetic biology and materials science progress, the potential for this compound to revolutionize existing technologies remains immense.